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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B12057559 Get Quote

Aldicarb sulfone, a metabolite of the highly toxic carbamate pesticide Aldicarb, is a potent

cholinesterase inhibitor.[1][2] The isotopically labeled version, Aldicarb sulfone-13C2,d3,

should be handled with the same precautions as the unlabeled compound due to its identical

chemical properties and high toxicity.[1][3] Exposure can be fatal if swallowed, inhaled, or

absorbed through the skin.[4][5] Symptoms of overexposure include nausea, vomiting, blurred

vision, muscle tremors, and in severe cases, respiratory failure and convulsions.[5][6]

Immediate Safety Precautions:
Work Area: All handling of Aldicarb sulfone-13C2,d3 should be conducted in a designated

area, such as a certified chemical fume hood, to minimize inhalation exposure.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible.

First Aid: In case of exposure, immediately flush eyes or skin with copious amounts of water

for at least 15 minutes, remove contaminated clothing, and seek immediate medical

attention.[4][7] If inhaled, move the individual to fresh air.[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended equipment for handling Aldicarb sulfone-13C2,d3.
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Body Part
Recommended
PPE

Material/Type
Specifications &
Best Practices

Hands
Chemical-resistant

gloves

Nitrile or Neoprene[7]

[8]

Avoid leather gloves.

[7] Ensure gloves are

long enough to cover

the forearm. Wash the

outside of gloves

before removal.[9]

Body
Chemical-resistant

suit or coveralls

Tychem® BR, CSM,

or equivalent[7]

At a minimum, wear a

long-sleeved shirt and

long pants. For direct

handling of the pure

substance, a full-body

suit is recommended.

[9] Do not take

contaminated clothing

home.[7]

Eyes
Safety goggles or a

full-face shield
Impact-resistant[7]

Use in conjunction

with a respirator for

full facial protection.[7]

Respiratory
NIOSH-approved

respirator

Full-facepiece with

appropriate cartridges

for organic vapors and

particulates

For high-exposure

scenarios, a supplied-

air respirator

operating in a

positive-pressure

mode is

recommended.[7] A

written respiratory

protection program,

including fit-testing, is

required by OSHA.[7]
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A clear, step-by-step procedure is essential for the safe handling and disposal of Aldicarb
sulfone-13C2,d3.

Handling Procedure:
Preparation: Before handling, ensure all necessary PPE is inspected and properly donned.

The designated work area within the fume hood should be clean and uncluttered.

Weighing and Aliquoting: When weighing the solid compound, use a containment system

such as a glove box or a balance enclosure within the fume hood to prevent dust

dissemination.

Solution Preparation: If preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove PPE

carefully, avoiding contact with the contaminated exterior. Wash hands thoroughly with soap

and water.[7]

Spill Management:
Evacuation: Evacuate all non-essential personnel from the immediate area.[7]

Containment: For small spills, absorb the material with sand or another non-combustible

absorbent material and place it in a sealed container for disposal.[6] Do not dry sweep

powdered material; use a vacuum with a HEPA filter.[7]

Ventilation: Ensure the area is well-ventilated after cleanup is complete.[7]

Disposal Plan:
Aldicarb and its metabolites are considered hazardous waste.[10] All waste materials, including

contaminated PPE, absorbent materials, and empty containers, must be disposed of according

to local, state, and federal regulations.[10][11]

Waste Collection: Collect all waste in clearly labeled, sealed containers.
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Waste Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. High-temperature incineration is a recommended method for the destruction of

aldicarb-containing waste.[11] Do not dispose of this chemical in standard laboratory trash or

down the drain.

Experimental Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling Aldicarb sulfone-13C2,d3
in a laboratory setting.

Routine Workflow
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Aldicarb Sulfone-13C2,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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